Cas no 1795446-84-2 (4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1795446-84-2
• MF: C₁₅H₁₄BrNO₅S
• MW: 400.244362354279
• CID: 5369447
• Update Time: 2025-07-23

4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C15H14BrNO5S/c1-10-6-11(7-15(18)21-10)22-12-8-17(9-12)23(19,20)14-5-3-2-4-13(14)16/h2-7,12H,8-9H2,1H3
• InChI Key： MJMGBUQZRCALMC-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(S(C3=CC=CC=C3Br)(=O)=O)C2)=C1

Experimental Properties

• Density: 1.70±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.6±60.0 °C(Predicted)
• pka: -7.42±0.40(Predicted)

Additional information on 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

Comprehensive Overview of 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1795446-84-2)

The compound 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1795446-84-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a 2-bromophenyl sulfonyl group, an azetidine ring, and a 6-methyl-2H-pyran-2-one moiety. This combination of functional groups makes it a promising candidate for various pharmaceutical applications, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one has surged, driven by the need for targeted therapies and precision medicine. Researchers are particularly interested in its potential role in modulating protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are notoriously difficult to target, but compounds with sulfonyl and azetidine groups, such as this one, have shown promise in disrupting these interactions due to their unique binding properties.

The 2H-pyran-2-one core of this compound is another area of interest, as it is a common scaffold in many bioactive molecules. This structural feature is often associated with anti-inflammatory and antimicrobial activities, making 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one a potential candidate for further investigation in these therapeutic areas. Additionally, the presence of a bromine atom on the phenyl ring enhances its reactivity, which could be leveraged in structure-activity relationship (SAR) studies to optimize its pharmacological profile.

From a synthetic chemistry perspective, the preparation of 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one involves multi-step reactions, including sulfonylation and etherification processes. These steps require careful optimization to ensure high yield and purity, which are critical for its application in high-throughput screening (HTS) and lead optimization campaigns. The compound's CAS No. 1795446-84-2 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Preliminary studies suggest that it exhibits moderate solubility in organic solvents such as DMSO and methanol, which is advantageous for in vitro assays. However, its stability in aqueous solutions remains an area of ongoing research, as this could impact its bioavailability and pharmacokinetic properties.

Another trending topic in the scientific community is the use of machine learning and AI-driven drug design to predict the biological activity of compounds like 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one. By leveraging computational chemistry tools, researchers can accelerate the identification of potential drug targets and reduce the time and cost associated with traditional drug development pipelines.

In conclusion, 4-[[1-[(2-Bromophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1795446-84-2) represents a fascinating example of modern medicinal chemistry. Its unique structure and potential applications in targeted therapy and drug discovery make it a compound worth watching in the coming years. As research progresses, we can expect to uncover more about its mechanisms of action and therapeutic potential, further solidifying its place in the pharmaceutical landscape.